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Compound of Interest

Compound Name:
N-Benzyloxycarbonyl (S)-

Lisinopril-d5

Cat. No.: B588172 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for N-Benzyloxycarbonyl (S)-Lisinopril-d5
is publicly available. This guide is compiled from safety data for the closely related compounds

Lisinopril and Lisinopril Dihydrate. The deuterium labeling (d5) is not expected to significantly

alter the primary toxicological properties of the molecule. The N-benzyloxycarbonyl group is a

common protecting group in organic synthesis. Researchers and drug development

professionals should handle this compound with the care required for a potentially

pharmacologically active and hazardous substance, incorporating the information below into a

comprehensive risk assessment.

Chemical and Physical Properties
This section summarizes the known physical and chemical properties of N-Benzyloxycarbonyl
(S)-Lisinopril-d5 and its parent compound, Lisinopril. This data is crucial for proper handling,

storage, and emergency response planning.
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Property
N-Benzyloxycarbonyl (S)-
Lisinopril-d5

Lisinopril

CAS Number 1356931-02-6[1][2][3] 76547-98-3[4]

Molecular Formula C₂₉H₃₂D₅N₃O₇[1][5] C₂₁H₃₁N₃O₅[4]

Molecular Weight 544.65 g/mol [1][3][5] 405.5 g/mol [4]

Appearance

Solid powder (Appearance not

explicitly stated, inferred from

suppliers)[6]

Solid[4]

Melting Point Not determined 148 °C[4]

Boiling Point Not determined Not determined

Solubility
Soluble in Chloroform,

Dichloromethane, DMSO[6]
Water: 97,000 mg/L[4]

Storage Temperature
2-8°C, protected from air and

light[3][6]

Store at controlled room

temperature (20-25°C), protect

from moisture and heat[7]

Hazard Identification and Classification
Based on the safety data for Lisinopril, N-Benzyloxycarbonyl (S)-Lisinopril-d5 should be

considered a hazardous substance. The primary health concerns are related to its potential

reproductive toxicity and target organ effects.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://clearsynth.com/product/n-benzyloxycarbonyl--s--lisinopril-d5
https://www.vulcanchem.com/product/VC134590
http://www.pharmaffiliates.com/en/1356931-02-6-n-benzyloxycarbonyl-s-lisinopril-d5-pasti011770.html
https://pubchem.ncbi.nlm.nih.gov/compound/Lisinopril
https://clearsynth.com/product/n-benzyloxycarbonyl--s--lisinopril-d5
https://www.pharmaffiliates.com/en/products/intermediates/lisinopril-impurities
https://pubchem.ncbi.nlm.nih.gov/compound/Lisinopril
https://clearsynth.com/product/n-benzyloxycarbonyl--s--lisinopril-d5
http://www.pharmaffiliates.com/en/1356931-02-6-n-benzyloxycarbonyl-s-lisinopril-d5-pasti011770.html
https://www.pharmaffiliates.com/en/products/intermediates/lisinopril-impurities
https://pubchem.ncbi.nlm.nih.gov/compound/Lisinopril
https://www.coompo.com/compounds/N+Benzyloxycarbonyl++S++Lisinopril+d5+C207001.html
https://pubchem.ncbi.nlm.nih.gov/compound/Lisinopril
https://pubchem.ncbi.nlm.nih.gov/compound/Lisinopril
https://www.coompo.com/compounds/N+Benzyloxycarbonyl++S++Lisinopril+d5+C207001.html
https://pubchem.ncbi.nlm.nih.gov/compound/Lisinopril
http://www.pharmaffiliates.com/en/1356931-02-6-n-benzyloxycarbonyl-s-lisinopril-d5-pasti011770.html
https://www.coompo.com/compounds/N+Benzyloxycarbonyl++S++Lisinopril+d5+C207001.html
https://www.lupin.com/US/uploads/SDS_Lisinopril_Tablets_Rev_4_March_2021_1_5dab831d40.pdf
https://www.benchchem.com/product/b588172?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b588172?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class
GHS Classification (for
Lisinopril)

Precautionary Statements

Reproductive Toxicity

Category 1A (H360: May

damage fertility or the unborn

child)[8]

P201: Obtain special

instructions before use. P202:

Do not handle until all safety

precautions have been read

and understood. P280: Wear

protective gloves/ protective

clothing/ eye protection/ face

protection. P308 + P313: IF

exposed or concerned: Get

medical advice/ attention.

Specific Target Organ Toxicity

(Repeated Exposure)

Category 2 (H373: May cause

damage to organs (Kidney)

through prolonged or repeated

exposure)

P260: Do not breathe dust/

fume/ gas/ mist/ vapors/ spray.

Skin Irritation
Category 2 (H315: Causes

skin irritation)[8]
P280: Wear protective gloves.

Eye Irritation May cause eye irritation[9]
P280: Wear eye protection/

face protection.

Experimental Protocols and Handling Procedures
Due to the lack of specific experimental protocols for N-Benzyloxycarbonyl (S)-Lisinopril-d5,

the following section outlines general best practices for handling potent chemical compounds in

a laboratory setting, adapted from the safety information for Lisinopril.

Personal Protective Equipment (PPE)
A comprehensive risk assessment should guide the selection of appropriate PPE. The following

are minimum recommendations:

Eye Protection: Chemical safety glasses or goggles.[9]

Hand Protection: Impermeable gloves (e.g., nitrile).
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Body Protection: Laboratory coat.

Respiratory Protection: Required when dusts are generated. Use a NIOSH-approved

respirator with an appropriate particulate filter.

Engineering Controls
Work with this compound in a well-ventilated area.

For procedures that may generate dust, use a chemical fume hood or a ventilated balance

enclosure.

General Hygiene Measures
Avoid contact with skin, eyes, and clothing.

Wash hands thoroughly after handling.[9]

Immediately change contaminated clothing.

Apply preventive skin protection.

Emergency Procedures
First Aid Measures
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Exposure Route First Aid Protocol

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. If breathing is difficult, give

oxygen. Get medical attention.

Skin Contact

Immediately wash skin with soap and plenty of

water. Remove contaminated clothing. Get

medical attention if symptoms occur.[9]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical attention.

[9]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Get medical attention.[9]

Accidental Release Measures
Personal Precautions: Wear appropriate personal protective equipment. Avoid dust

formation. Avoid breathing vapors, mist, or gas. Ensure adequate ventilation. Evacuate

personnel to safe areas.[8]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let

product enter drains.[8]

Methods for Cleaning Up: Sweep up and shovel. Keep in suitable, closed containers for

disposal.

Toxicological Information
The toxicological data for Lisinopril provides insight into the potential health effects of N-
Benzyloxycarbonyl (S)-Lisinopril-d5.
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Toxicological Endpoint Finding for Lisinopril

Acute Oral Toxicity Low acute oral toxicity.[9]

Carcinogenicity
No evidence of a tumorigenic effect in animal

studies.[7][9]

Mutagenicity Not considered to be genotoxic.[9]

Reproductive Toxicity May damage the unborn child.[9]

Sensitization Unlikely to cause skin sensitization.[9]

Ecological Information
Ecological Parameter Finding for Lisinopril

Persistence and Degradability
Shows no evidence for biodegradability in water.

[9]

Bioaccumulative Potential Low potential for bioaccumulation.[9]

Mobility in Soil Soluble in water.[9]

Visualized Workflows
The following diagrams illustrate standard laboratory safety workflows that should be adopted

when handling N-Benzyloxycarbonyl (S)-Lisinopril-d5.
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Preparation

Handling

Cleanup and Disposal

Start: Handling Potent Compound

Conduct Risk Assessment

Select Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

Prepare Engineering Controls
(Fume Hood, Ventilated Enclosure)

Weigh Compound in Ventilated Area

Dissolve in Appropriate Solvent

Conduct Experiment

Decontaminate Work Surfaces

Dispose of Waste in Accordance with Regulations

Remove PPE Correctly

Wash Hands Thoroughly

End

Click to download full resolution via product page

Caption: Workflow for Handling Potent Chemical Compounds.
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Emergency Response: Chemical Spill

Spill Detected

Evacuate Immediate Area

Alert Supervisor and Safety Officer

Assess Spill Size and Hazard

Major Spill?

Contact Emergency Response Team

Yes

Contain Spill with Absorbent Material

No

End Response

Clean Up Spill Following SDS Protocol

Dispose of Contaminated Materials as Hazardous Waste

Decontaminate Area

Complete Incident Report

Click to download full resolution via product page

Caption: Emergency Response Procedure for a Chemical Spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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